Cas no 1805304-39-5 (4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805304-39-5
• MF: C₆H₃BrClF₂NO₂S
• MW: 306.512325525284
• CID: 4846987
• Update Time: 2025-07-02

4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO2S/c7-4-1-5(14(8,12)13)11-2-3(4)6(9)10/h1-2,6H
• InChI Key： HTFAELMGNDYSPM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC=C1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride

Introduction to 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805304-39-5) and Its Applications in Modern Chemical Biology

4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805304-39-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in drug discovery. The presence of both bromo and difluoromethyl substituents, along with the sulfonyl chloride functional group, imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The sulfonyl chloride moiety in this molecule is particularly noteworthy, as it serves as a versatile synthetic handle for introducing sulfonamide functionalities into target molecules. Sulfonamides are a critical class of pharmacophores found in numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications. The electrophilic nature of the sulfonyl chloride group facilitates nucleophilic substitution reactions, enabling the facile synthesis of sulfonamides through reaction with amines or other nucleophiles.

The bromo substituent at the 4-position of the pyridine ring enhances the reactivity of the molecule, making it susceptible to various cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, particularly in the development of small-molecule inhibitors targeting protein-protein interactions. The difluoromethyl group, located at the 5-position, is another key feature that contributes to the compound's utility. Difluorinated compounds often exhibit improved metabolic stability and binding affinity due to the electron-withdrawing effect of fluorine atoms.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery, with pyridine derivatives being among the most explored classes. The combination of bromo and difluoromethyl groups in 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride provides a privileged structure that can be further modified to generate libraries of bioactive compounds. This compound has been employed in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One notable application of this compound is in the development of small-molecule modulators of Janus kinases (JAKs). JAKs play a pivotal role in signal transduction pathways associated with immune responses and hematopoiesis. Inhibitors targeting JAKs have shown promise in treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. The sulfonyl chloride functionality allows for the rapid introduction of sulfonamides that can act as JAK inhibitors by competing with natural substrates or allosterically modulating enzyme activity.

Furthermore, 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride has been utilized in the synthesis of protease inhibitors. Proteases are enzymes that play essential roles in various biological processes, including viral replication and cancer progression. By modifying this compound to introduce specific pharmacophores, researchers have developed potent inhibitors targeting viruses like HIV and hepatitis C. The ability to functionalize both bromo and difluoromethyl positions provides chemists with ample opportunities to optimize potency and selectivity.

The compound's versatility extends to its use in fragment-based drug discovery (FBDD). FBDD involves identifying small-molecule fragments that bind to target proteins with high affinity. These fragments can then be linked together or modified to generate lead compounds. The structural features of 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride, including its aromatic system and functional groups, make it an excellent candidate for generating fragments that interact with protein binding pockets.

Recent advances in crystallography have allowed researchers to visualize how such fragments bind to their targets at an atomic level. For instance, studies have demonstrated how pyridine-based fragments can occupy hydrophobic pockets or interact with key amino acid residues through hydrogen bonding or π-stacking interactions. The presence of both bromo and difluoromethyl groups can fine-tune these interactions by influencing electronic distributions and steric properties.

In addition to its applications in drug discovery, 4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride has found utility in materials science. Pyridine derivatives are known for their ability to form coordination complexes with metal ions due to their nitrogen lone pairs. These complexes can exhibit unique properties such as luminescence or catalytic activity, making them valuable for applications ranging from sensors to organic light-emitting diodes (OLEDs).

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as 2-bromopyridine or 5-difluoromethylpyridine. Key steps include halogenation followed by sulfonylation using reagents like chlorosulfonic acid or sulfur trioxide chlorides. Careful control of reaction conditions is essential to achieve high yields and purity.

The growing interest in fluorinated compounds has driven efforts to develop efficient synthetic routes for introducing fluorine atoms into molecular frameworks. The difluoromethyl group is particularly desirable due to its ability to enhance binding affinity through dipole interactions with polar residues in protein binding sites. Additionally, fluorination can improve metabolic stability by preventing oxidative degradation.

In conclusion,4-Bromo-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805304-39-5) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing sulfonamides, kinase inhibitors, protease inhibitors, and other bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will undoubtedly remain at forefrontof medicinal chemistry innovation.